4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide

• IUPAC Name: 4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C14H21N3O/c1-12-4-6-13(7-5-12)15-14(18)17-9-3-8-16(2)10-11-17/h4-7H,3,8-11H2,1-2H3,(H,15,18)
• InChI Key: UCEHDHVFMWNIPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCCN(CC2)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide, also known as Ro 15-4513, is a compound that belongs to the class of diazepines. It has been extensively studied for its potential applications in scientific research due to its unique properties.

Scientific Research Applications

4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 has been extensively studied for its potential applications in scientific research. It is commonly used as a ligand for the study of GABA(A) receptors, which are important targets for many drugs used in the treatment of anxiety and other neurological disorders. 4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 has also been used to study the effects of alcohol on the brain, as it can selectively block the actions of ethanol at certain GABA(A) receptor subtypes.

Mechanism of Action

4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 acts as a selective antagonist at the benzodiazepine site of the GABA(A) receptor. It binds to a specific site on the receptor, preventing the binding of other compounds such as benzodiazepines and ethanol. This results in a decrease in the activity of the receptor, leading to a reduction in the inhibitory effects of GABA on the central nervous system.
Biochemical and Physiological Effects:
4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 has been shown to have a number of biochemical and physiological effects. It can induce convulsions in animals, suggesting that it may have proconvulsant properties. It has also been shown to have anxiogenic effects in some animal models, indicating that it may have potential as an anti-anxiety drug. Additionally, 4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 has been shown to have effects on learning and memory, as well as on the regulation of sleep.

Advantages and Limitations for Lab Experiments

4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 has several advantages for use in lab experiments. It is a selective antagonist at the benzodiazepine site of the GABA(A) receptor, which makes it useful for studying the effects of benzodiazepines and ethanol on the receptor. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are some limitations to its use. 4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 has been shown to have proconvulsant properties, which may limit its use in certain experiments. Additionally, it may not be suitable for use in experiments that require the study of GABA(A) receptors that are not affected by benzodiazepines.

Future Directions

There are several future directions for the study of 4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513. One area of interest is the study of its potential as an anti-anxiety drug. Its anxiogenic effects in some animal models suggest that it may have potential as a treatment for anxiety disorders. Additionally, further research is needed to understand its effects on learning and memory, as well as on the regulation of sleep. Another area of interest is the study of its potential as a tool for studying the GABA(A) receptor and its interactions with other compounds. Overall, 4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 is a compound with many potential applications in scientific research, and further study is needed to fully understand its properties and potential uses.

Synthesis Methods

4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513 can be synthesized through a multistep process starting from 4-methylbenzoyl chloride and 1,4-diaminobutane. The intermediate product is then treated with acetic anhydride and triethylamine to obtain 4-methyl-N-(4-methylphenyl)-1,4-diazepane-1-carboxamide 15-4513. The purity of the compound can be improved through recrystallization using ethanol.